Cas no 1395037-06-5 (2-Chloro-5-nitropyridin-3-ol)

2-Chloro-5-nitropyridin-3-ol is a nitropyridine derivative characterized by the presence of chloro and nitro functional groups at the 2- and 5-positions, respectively, along with a hydroxyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive sites enable selective functionalization, making it valuable for constructing complex heterocyclic frameworks. The electron-withdrawing nitro group enhances its utility in nucleophilic substitution reactions, while the hydroxyl group offers additional modification opportunities. The compound is typically handled under controlled conditions due to its potential sensitivity. Its structural features contribute to its relevance in medicinal chemistry and material science applications.

2-Chloro-5-nitropyridin-3-ol structure

Product Name:2-Chloro-5-nitropyridin-3-ol

CAS No:1395037-06-5

MF:C₅H₃ClN₂O₃

MW:174.541919946671

MDL:MFCD23110990

CID:4698437

PubChem ID:92134766

Update Time:2025-10-08

2-Chloro-5-nitropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-5-nitropyridin-3-ol
- 2-Chloro-3-hydroxy-5-nitropyridine
- FCH2314014
- AX8277454
- 1395037-06-5
- EN300-298925
- F77610
- MDL： MFCD23110990
- Inchi： 1S/C5H3ClN2O3/c6-5-4(9)1-3(2-7-5)8(10)11/h1-2,9H
- InChI Key： BYKXBXAUNITJPY-UHFFFAOYSA-N
- SMILES： ClC1=C(C=C(C=N1)[N+](=O)[O-])O

Computed Properties

Exact Mass: 173.9832197g/mol
Monoisotopic Mass: 173.9832197g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 78.9
XLogP3: 1.3

2-Chloro-5-nitropyridin-3-ol Pricemore >>

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